Cas no 2171736-66-4 (methyl 2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoate)

• Product Name: methyl 2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoate
• CAS No: 2171736-66-4
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• CID: 6102165
• PubChem ID: 165812254
• Update Time: 2025-10-30

methyl 2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoate
• EN300-1299968
• 2171736-66-4

• Inchi： 1S/C7H13NO4S/c1-12-7(9)6(8)2-5-3-13(10,11)4-5/h5-6H,2-4,8H2,1H3
• InChI Key： BTFBLJDIUMYNTD-UHFFFAOYSA-N
• SMILES： S1(CC(CC(C(=O)OC)N)C1)(=O)=O

Computed Properties

• Exact Mass: 207.05652907g/mol
• Monoisotopic Mass: 207.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 94.8Ų

Additional information on methyl 2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoate

Methyl 2-Amino-3-(1,1-Dioxo-1λ⁶-Thietan-3-Yl)Propanoate: A Comprehensive Overview

The compound methyl 2-amino-3-(1,1-dioxo-1λ⁶-thietan-3-yl)propanoate (CAS No. 2171736-66-4) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of organic compounds known as amino acid esters, specifically featuring a thietane ring system. The thietane moiety, also known as a tetrahydrothiophene ring, adds significant complexity and functionality to the molecule, making it a subject of interest in various fields of chemistry and biology.

Recent studies have highlighted the potential of methyl 2-amino-3-(1,1-dioxo-1λ⁶-thietan-3-yl)propanoate in drug design and development. Researchers have explored its role as a bioisostere in medicinal chemistry, where it can replace other functional groups without altering the overall pharmacophore significantly. This property makes it an attractive candidate for modifying drug candidates to improve their pharmacokinetic profiles or reduce toxicity.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution reactions and ring-opening polymerizations. One notable approach involves the reaction of an appropriate amino alcohol with an alkylating agent in the presence of a base. The formation of the thietane ring is typically achieved through intramolecular cyclization, which can be facilitated by specific reaction conditions such as heat or catalysis.

The structural versatility of methyl 2-amino-3-(1,1-dioxo-1λ⁶-thietan-3-yl)propanoate has led to its exploration in materials science as well. Its ability to form self-assembled monolayers and its potential for use in polymer synthesis have been reported in recent literature. These findings suggest that the compound could play a role in developing novel materials with tailored properties for applications in electronics, sensors, and coatings.

Beyond its chemical applications, methyl 2-amino-3-(1,1-dioxo-1λ⁶-thietan-3-yl)propanoate has also garnered attention in biological systems. Studies have shown that it exhibits moderate activity against certain enzymes involved in metabolic pathways. This has prompted further research into its potential as a lead compound for developing enzyme inhibitors or modulators.

In conclusion, methyl 2-amino-3-(1,1-dioxo-1λ⁶-thietan-3-yl)propanoate (CAS No. 2171736-66-4) is a multifaceted compound with promising applications across various disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.